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Compound of Interest

(4-Amino-2-
Compound Name:

bromophenyl)methanol
CAS No.: 1179067-35-6
Cat. No.: B3087958

Get Quote

Executive Summary & Immediate Action

(4-Amino-2-bromophenyl)methanol (CAS: 119347-62-9) is a bifunctional intermediate often
used in medicinal chemistry (e.g., kinase inhibitor synthesis). Its dual nature—containing both a
basic aniline moiety and a reactive benzyl alcohol group, anchored by a halogen—dictates its
disposal pathway.

Core Directive: This substance must be classified as Halogenated Organic Waste. Under no
circumstances should it be disposed of down the drain or mixed with non-halogenated
solvents, as the bromine content requires specific incineration protocols (flue gas scrubbing) to
prevent the release of corrosive hydrogen bromide (HBr) and potential brominated dioxins.

Chemical Profile & Risk Assessment

To ensure safety, we must understand the "why" behind the protocol. This compound presents
a specific set of chemical incompatibilities that dictate segregation.
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Table 1: Physicochemical Properties Relevant to

Disposal

Property

Specification

Operational Implication

Functional Groups

Aryl Bromide, Primary Amine,

Primary Alcohol

Requires segregation into

Halogenated waste streams.

Incompatible with strong acids

Acidity/Basicity Weak Base (Aniline derivative)  (exothermic salt formation) and
acid chlorides.
CRITICAL: Do not mix with
strong oxidizers (e.g., Nitric
Reactivity Susceptible to oxidation acid, Permanganates) in waste

containers; risk of

fire/explosion.

Physical State

Solid (Powder/Crystal)

Dust explosion hazard if

aerosolized during transfer.

Toxicity Class

Irritant / Potential Sensitizer

Double-containment required
to prevent surface

contamination.

The Mechanism of Hazard

The presence of the amino group (-NH2) makes this compound electron-rich, while the benzyl

alcohol (-CH20H) is prone to oxidation.

» Incompatibility Logic: If mixed with strong oxidizing agents in a waste drum, the benzyl

alcohol group can oxidize exothermically to the aldehyde or acid. Simultaneously, the amine
can undergo oxidation. This synergistic reactivity can lead to thermal runaway in closed
waste containers.

o Disposal Logic: The bromine atom defines the destruction method. Standard incineration
without scrubbing releases acid gases. Therefore, it must go to a facility equipped for
halogenated waste.
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Waste Segregation Workflow

The following decision tree illustrates the logic for segregating (4-Amino-2-

bromophenyl)methanol from other laboratory waste streams to ensure regulatory compliance
and safety.
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Waste Generation:
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Figure 1: Segregation logic flow ensuring all forms of the substance eventually reach the
Halogenated Waste stream.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)

Use this for expired inventory, weighing boat residues, or spill cleanup solids.

o PPE Requirement: Nitrile gloves (double gloving recommended), lab coat, safety glasses.
Use a powder hood if handling >1g to prevent inhalation.

¢ Primary Containment: Transfer the solid into a clear polyethylene bag or a screw-top glass
jar. Do not use metal containers as the amine may corrode them over time if moisture is
present.

e Secondary Containment: Place the primary container into a secondary clear bag. Seal with
tape.

» Labeling: Affix a hazardous waste tag.
o Constituents: "(4-Amino-2-bromophenyl)methanol”
o Hazard Checkboxes: Toxic, Irritant.

o Storage: Place in the "Solid Hazardous Waste" drum. Ensure this drum is not designated for
oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures/HPLC
Waste)

Use this for mother liquors or rotovap traps.
e pH Check: Before adding to a central waste carboy, check the pH of the solution.

o If Acidic (pH < 4): The amine will exist as a salt. This is stable.
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o If Basic (pH > 10): Ensure the receiving carboy does not contain diazonium salts or active
esters, which could react with the free amine.

e Solvent Compatibility:

o Even if dissolved in Methanol (non-halogenated), the presence of the Aryl Bromide
mandates that the entire solution be treated as Halogenated Waste.

o Transfer: Pour into the carboy designated "Halogenated Organic Solvents."

e Log Entry: Record the approximate mass of the brominated compound on the waste log.
This is crucial for the disposal facility to calculate incineration temperatures.

Emergency Procedures: Spill Management
In the event of a benchtop spill, immediate containment is required to prevent migration.
 |solate: Alert nearby personnel. Delineate the area.

o PPE Upgrade: If the spill is >10g or creates dust, wear an N95 or P100 respirator to prevent
inhalation of the brominated aniline dust.

e Dry Spill (Powder):
o Do not dry sweep (creates dust).
o Cover with a wet paper towel (dampened with water or ethanol) to suppress dust.
o Scoop the wet material into a waste bag.
o Wet Spill (Solution):
o Cover with an inert absorbent (Vermiculite or polypropylene pads).

o Do not use sawdust (combustible) or clay-based kitty litter if strong acids are also present
in the spill.

o Decontamination: Wipe the surface with a mild detergent followed by water. Place all
cleanup materials into the Solid Hazardous Waste stream (Protocol A).
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Regulatory & Compliance Context

This procedure complies with general EPA Resource Conservation and Recovery Act (RCRA)
standards.

o Waste Characterization: While (4-Amino-2-bromophenyl)methanol is not typically listed on
the EPA"P" or "U" lists specifically by CAS, it falls under Characteristic Waste due to toxicity
and halogen content.

o Generator Responsibility: The waste generator is legally responsible for accurate
characterization. Declaring this as "Non-Halogenated" to save disposal costs is a violation of
federal compliance and poses significant safety risks at the incineration plant.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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